Cas no 13345-72-7 (1-cyclopentylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-cyclopentylpyrimidine-2,4(1H,3H)-dione
• CAS No: 13345-72-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD28364736
• CID: 3709820
• PubChem ID: 10058121
• Update Time: 2025-04-22

1-cyclopentylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-
• 1-Cyclopentylpyrimidine-2,4(1h,3h)-dione
• F2185-1037
• 1-cyclopentyluracil
• CHEMBL429104
• 1-cyclopentyl-2,4(1H,3H)-pyrimidinedione
• EN300-6757617
• BS-49291
• starbld0041270
• F76161
• AKOS026719600
• 1-cyclopentyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-cyclopentyl-3H-pyrimidine-2,4-dione
• DB-126882
• Z1157792741
• SCHEMBL12062407
• 1-cyclopentylpyrimidine-2,4-dione
• 13345-72-7
• 1-cyclopentylpyrimidine-2,4(1H,3H)-dione

• MDL： MFCD28364736
• Inchi： 1S/C9H12N2O2/c12-8-5-6-11(9(13)10-8)7-3-1-2-4-7/h5-7H,1-4H2,(H,10,12,13)
• InChI Key： OZKLJGHFJCKYKI-UHFFFAOYSA-N
• SMILES： O=C1NC(C=CN1C1CCCC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.4Ų